![molecular formula C9H12N2O5S B5631045 N-(2-hydroxyethyl)-N-methyl-4-nitrobenzenesulfonamide CAS No. 18226-06-7](/img/structure/B5631045.png)
N-(2-hydroxyethyl)-N-methyl-4-nitrobenzenesulfonamide
Overview
Description
N-(2-hydroxyethyl)-N-methyl-4-nitrobenzenesulfonamide, also known as Nimesulide, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used for its analgesic and anti-inflammatory properties. It was first synthesized in the 1980s by Boehringer Ingelheim, a German pharmaceutical company, and has since been used in many countries for the treatment of various conditions such as osteoarthritis, rheumatoid arthritis, and acute pain.
Scientific Research Applications
Synthesis and Chemical Reactions
- N-(2-hydroxyethyl)-N-methyl-4-nitrobenzenesulfonamide and related compounds have versatile applications in the synthesis of secondary amines. These compounds, when prepared from primary amines, can undergo alkylation to give N-alkylated sulfonamides in near-quantitative yields. They can be deprotected to yield secondary amines in high yields, showing the compound's significance in organic synthesis (Fukuyama et al., 1995).
Biological Applications
- Nitrobenzenesulfonamides, including variants like this compound, have been evaluated as hypoxic cell selective cytotoxic agents. These compounds showed differential toxicity toward specific cancer cells under hypoxic conditions, highlighting their potential in cancer therapy (Saari et al., 1991).
Chemical Behavior and Stability
- The chemical behavior and stability of this compound and related compounds in various conditions have been studied extensively. For example, their hydrolysis reactions in aqueous sulfuric acid have been investigated to understand their stability and reactivity under different acidic conditions (Cox, 1997).
Use in Ophthalmology
- N-Substituted sulfonamide derivatives, similar to this compound, have been shown to have topical effects on intraocular pressure, suggesting their potential application in treating conditions like glaucoma (Duffel et al., 1986).
Potential as HNO Donors
- Certain derivatives of this compound have been found to be efficient donors of nitroxyl (HNO), a compound with significant biological and medicinal applications, especially in cardiovascular systems (Aizawa et al., 2013).
Anti-Bacterial Properties
- Some derivatives of this compound have shown inhibitory action against bacterial biofilms, indicating their potential use as antibacterial agents (Abbasi et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(2-hydroxyethyl)-N-methyl-4-nitrobenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O5S/c1-10(6-7-12)17(15,16)9-4-2-8(3-5-9)11(13)14/h2-5,12H,6-7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPHLMIDHXPVULA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCO)S(=O)(=O)C1=CC=C(C=C1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601212624 | |
Record name | N-(2-Hydroxyethyl)-N-methyl-4-nitrobenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601212624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18226-06-7 | |
Record name | N-(2-Hydroxyethyl)-N-methyl-4-nitrobenzenesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18226-06-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(2-Hydroxyethyl)-N-methyl-4-nitrobenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601212624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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